2-Amino-2,3,3-trimethylbutanenitrile

• IUPAC Name: 2-amino-2,3,3-trimethylbutanenitrile
• InChI: InChI=1S/C7H14N2/c1-6(2,3)7(4,9)5-8/h9H2,1-4H3
• InChI Key: RYHBMXCSCBXLJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(C#N)N
• Molecular Formula: C7H14N2
• DSSTOX Substance ID: DTXSID80576814
• Molecular Weight: 126.20 g/mol
• CAS No.: 52161-34-9

Description

2-Amino-2,3,3-trimethylbutanenitrile is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

2-Amino-2,3,3-trimethylbutanenitrile serves as a key compound in various synthetic applications. For instance, it is utilized in the sequential oxidative α-cyanation and anti-Markovnikov hydroalkoxylation of allylamines, an iron-catalyzed process that generates 2-amino-4-alkoxybutanenitriles at ambient temperature (Wagner et al., 2015). Furthermore, the substance is an important intermediate in the creation of therapeutic agents for neurological disorders like Parkinson's and Alzheimer's diseases and serves as a precursor to pyrroline and pyrrolidine (Capon et al., 2020).

Role in Catalysis

This compound is integral to certain catalytic processes. For example, its derivatives are produced through reactions like the double nucleophilic addition of trimethylsilyl cyanide to α,β-unsaturated aldimines promoted by aluminum chloride, which yields 2-aminopentanedinitriles (Shimizu et al., 2005). These processes highlight the compound's utility in creating structurally diverse and potentially bioactive molecules.

Enzymatic Transformations

In biotechnological contexts, this compound undergoes enzymatic transformations. For instance, studies on the biotransformation of various nitriles, including 2-acetoxynitriles, demonstrate its ability to undergo enzyme-catalyzed hydrolysis, though its steric hindrance poses challenges (Heinemann et al., 2003). Such studies contribute to understanding enzyme-substrate interactions and developing biocatalysts for industrial applications.

Environmental Analysis

This compound-related compounds are used in environmental analysis methods. For instance, oxidation of microcystins, a family of cyclic hepatotoxic peptides, forms a derivative that enables the quantification of the entire microcystin family in various environmental samples, aiding in the assessment of water quality and ecological health (Wu et al., 2009).

Future Directions

While there is limited information on the future directions of 2-Amino-2,3,3-trimethylbutanenitrile, similar compounds have been used in the biosynthesis of important intermediates in the synthesis of potent herbicides. This suggests potential future applications in the field of agriculture or chemical synthesis.